ethyl 2-[(3E)-morpholin-3-ylidene]acetate

• IUPAC Name: ethyl (2E)-2-morpholin-3-ylideneacetate
• InChI: InChI=1S/C8H13NO3/c1-2-12-8(10)5-7-6-11-4-3-9-7/h5,9H,2-4,6H2,1H3/b7-5+
• InChI Key: ILIJRYXGOWVUBR-FNORWQNLSA-N
• Canonical SMILES: CCOC(=O)C=C1COCCN1
• Isomeric SMILES: CCOC(=O)/C=C/1\COCCN1
• Molecular Formula: C8H13NO3
• Molecular Weight: 171.19 g/mol

Description

Compounds like “ethyl 2-[(3E)-morpholin-3-ylidene]acetate” are usually described by their molecular structure, which includes the types and arrangement of atoms. They may also be characterized by their CAS number, a unique identifier for chemical substances.

Synthesis Analysis

The synthesis of a compound involves a series of chemical reactions that lead to the formation of the desired product. The synthesis process can vary greatly depending on the specific compound and the starting materials.

Molecular Structure Analysis

The molecular structure of a compound is typically analyzed using techniques such as X-ray crystallography, nuclear magnetic resonance (NMR), and mass spectrometry. These techniques can provide detailed information about the arrangement of atoms within the molecule.

Chemical Reactions Analysis

The chemical reactions involving a specific compound can be studied using various techniques. For example, NMR and infrared spectroscopy can be used to study the changes in the molecular structure during a reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound, such as its melting point, boiling point, solubility, and reactivity, can be determined using various experimental techniques.

Scientific Research Applications

Ethanol Synthesis

Ethanol is a valuable biofuel and industrial chemical. The conversion of acetic acid (which can be obtained from renewable biomass) to ethanol is an essential process. . Key findings include:

Ethyl Acetate Recovery

Ethyl acetate (EtAc) is a common solvent and flavoring agent. :

Safety And Hazards

The safety and hazards associated with a compound are typically assessed based on its physical and chemical properties, as well as its reactivity. This information is often included in the compound’s Material Safety Data Sheet (MSDS).

Future Directions

The future directions for research on a specific compound can depend on many factors, including its potential applications, the current state of knowledge about the compound, and the availability of new experimental techniques.